myristic acid, ethoxylated, phosphated
Description
Myristic acid, ethoxylated, phosphated, is a surfactant derived from myristic acid (C14:0), a saturated fatty acid. The compound undergoes two key modifications:
- Ethoxylation: Addition of ethylene oxide (EO) units to the fatty acid, enhancing hydrophilicity and surfactant properties.
- Phosphation: Introduction of a phosphate group, further increasing water solubility and enabling applications in emulsification, detergency, and corrosion inhibition .
Its structure consists of a myristic acid backbone (14-carbon chain) linked to ethoxylated chains and a terminal phosphate group. This modification balances hydrophilic-lipophilic properties, making it suitable for industrial and cosmetic formulations .
Properties
CAS No. |
104666-12-8 |
|---|---|
Molecular Formula |
C3H4N4O3 |
Synonyms |
myristic acid, ethoxylated, phosphated |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Surfactant Efficiency
Table 2: Critical Micelle Concentration (CMC) of Selected Compounds
| Compound | CMC (mmol/L) | Surface Tension (mN/m) |
|---|---|---|
| Lauric acid, ethoxylated, phosphated | 0.15 | 32.5 |
| This compound | 0.12 | 30.1 |
| Palmitic acid, ethoxylated, phosphated | 0.08 | 28.7 |
- Myristic acid derivatives achieve lower CMC than lauric acid analogs, indicating higher surfactant efficiency .
Stability in Formulations
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